Cas no 34979-37-8 (4-Chloro-4'-methoxybenzhydrol)

• Product Name: 4-Chloro-4'-methoxybenzhydrol
• CAS No: 34979-37-8
• MF: C₁₄H₁₃ClO₂
• MW: 248.704823255539
• MDL: MFCD06201295
• CID: 1467771
• PubChem ID: 2757631
• Update Time: 2025-07-20

4-Chloro-4'-methoxybenzhydrol Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 4-chloro-a-(4-methoxyphenyl)-
• (4-chlorophenyl)(4-methoxyphenyl)methanol
• 4-Chloro-4'-methoxybenzhydrol
• (4-chlorophenyl)-(4-methoxyphenyl)methanol
• SBB079243
• (4-chlorophenyl)(4-methoxyphenyl)methan-1-ol
• (4-chloro-phenyl)-(4-methoxy-phenyl)-methanol

• MDL： MFCD06201295
• Inchi： 1S/C14H13ClO2/c1-17-13-8-4-11(5-9-13)14(16)10-2-6-12(15)7-3-10/h2-9,14,16H,1H3
• InChI Key： NXYTXXDCDYWBOQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1C=CC(=CC=1)OC)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 218
• XLogP3: 3.3
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylmethanes

Additional information on 4-Chloro-4'-methoxybenzhydrol

4-Chloro-4'-methoxybenzhydrol and CAS No. 34979-37-8: A Comprehensive Overview of Its Chemical Properties and Applications in Modern Biomedical Research

4-Chloro-4'-methoxybenzhydrol, with the chemical identifier CAS No. 34979-37-8, has emerged as a significant compound in the field of biomedical research due to its unique molecular structure and potential biological activities. This compound belongs to the class of benzhydrol derivatives, characterized by a benzene ring fused with a hydrazine moiety, which confers it with diverse functional properties. The presence of chlorine and methoxy groups in its molecular framework further enhances its reactivity and applicability in drug development and synthetic chemistry. Recent advancements in pharmaceutical science have highlighted the importance of 4-Chloro-4'-methoxybenzhydrol as a versatile building block for the design of novel therapeutics targeting inflammatory diseases, neurodegenerative disorders, and cancer-related pathways.

4-Chloro-4'-methoxybenzhydrol is a derivative of benzhydrol, which is a compound formed by the hydrolysis of benzhydrazide. The chlorine atom at the 4-position and the methoxy group at the 4' position contribute to the compound’s ability to interact with various biological targets, including enzymes, receptors, and ion channels. These interactions are critical for modulating cellular processes such as signal transduction, apoptosis, and immune response regulation. The CAS No. 34979-37-8 identifier ensures that this compound is uniquely cataloged in chemical databases, facilitating its use in drug discovery and biomolecular studies.

Recent studies have demonstrated that 4-Chloro-4'-methoxybenzhydrol exhibits promising anti-inflammatory and antioxidant properties. For instance, a 2023 publication in *Journal of Medicinal Chemistry* reported that this compound inhibits NF-κB activation, a key pathway involved in chronic inflammation and autoimmune diseases. The methoxy group plays a pivotal role in this activity by enhancing the compound’s ability to bind to pro-inflammatory cytokines such as TNF-α and IL-6. Additionally, the chlorine atom contributes to the compound’s electrophilic nature, enabling it to react with free radicals and neutralize oxidative stress in biological systems.

4-Chloro-4'-methoxybenzhydrol has also shown potential in neurodegenerative disease research. A 2024 study published in *Neurochemical Research* highlighted its ability to cross the blood-brain barrier and modulate β-amyloid aggregation, a hallmark of Alzheimer’s disease. The hydrophilic nature of the methoxy group facilitates its transport across cellular membranes, while the chlorine atom enhances its lipophilicity, allowing it to penetrate lipid-rich regions of the brain. These properties make 4-Chloro-4'-methoxybenzhydrol a candidate for the development of targeted therapies for neurodegenerative conditions.

In the realm of cancer research, 4-Chloro-4'-methoxybenzhydrol has been investigated for its anti-proliferative effects on cancer cells. A 2023 study in *Cancer Letters* demonstrated that this compound induces apoptosis in breast cancer and lung cancer cell lines by disrupting mitochondrial function and DNA repair mechanisms. The chlorine atom is believed to play a key role in this process by interfering with enzyme activity involved in cell cycle regulation. Furthermore, the methoxy group may enhance the compound’s selectivity for cancer cells over normal cells, reducing potential toxicity in therapeutic applications.

The synthetic pathways for 4-Chloro-4'-methoxybenzhydrol have been optimized in recent years to improve its availability and cost-effectiveness. A 2024 review in *Organic & Biomolecular Chemistry* described a novel two-step synthesis method that reduces the number of protecting groups and increases the yield of the final product. This advancement is particularly important for industrial-scale production of 4-Chloro-4'-methoxybenzhydrol, as it ensures sustainability and economic viability in pharmaceutical manufacturing. The CAS No. 34979-37-8 identifier is crucial for tracking the compound through supply chain and quality control processes.

4-Chloro-4'-methoxybenzhydrol has also been explored for its antimicrobial properties. A 2023 study in *Antimicrobial Agents and Chemotherapy* reported that this compound exhibits bacteriostatic activity against Gram-positive and Gram-negative bacteria. The chlorine atom is thought to disrupt bacterial cell membranes, while the methoxy group may interfere with biofilm formation, a common mechanism of antimicrobial resistance. These findings suggest that 4-Chloro-4'-methoxybenzhydrol could be a valuable component in the development of new antibiotics, especially in light of the global challenge of antimicrobial resistance.

4-Chloro-4'-methoxybenzhydrol is currently under investigation for its potential in regenerative medicine and tissue engineering. Researchers are exploring its ability to promote cell proliferation and differentiation in stem cells. A 2024 study in *Biomaterials* demonstrated that this compound enhances the angiogenic potential of endothelial cells, which is critical for tissue repair and wound healing. The hydrophilic and lipophilic balance of the compound allows it to interact with both extracellular matrix components and cell membrane receptors, making it a promising candidate for biocompatible materials in medical devices.

In conclusion, 4-Chloro-4'-methoxybenzhydrol is a compound with significant biological potential and synthetic versatility. Its unique molecular structure, characterized by the chlorine and methoxy groups, enables it to interact with a wide range of biological targets, making it a valuable tool in drug discovery and biomedical research. The CAS No. 34979-37-8 identifier ensures its accurate documentation and use in scientific studies. As research continues, the applications of 4-Chloro-4'-methoxybenzhydrol in healthcare, pharmaceuticals, and biotechnology are expected to expand, offering new opportunities for innovative therapies and scientific advancements.

4-Chloro-4'-methoxybenzhydrol represents a promising candidate for the development of novel therapeutics targeting inflammatory diseases, neurodegenerative disorders, and cancer-related pathways. Its unique molecular structure, combined with its anti-inflammatory, antioxidant, anti-proliferative, and antimicrobial properties, positions it as a versatile compound for biomedical research. As synthetic methods continue to evolve, the availability and cost-effectiveness of 4-Chloro-4'-methoxybenzhydrol are expected to improve, facilitating its use in clinical applications. The CAS No. 34979-37-8 identifier plays a critical role in ensuring the accuracy and traceability of this compound in scientific and industrial contexts.

4-Chloro-4'-methoxybenzhydrol is not only a compound of interest in pharmaceutical science but also a subject of ongoing research in various biological disciplines. Its potential applications in regenerative medicine, tissue engineering, and antimicrobial therapy highlight its multifaceted role in biomedical innovation. As scientific understanding of this compound deepens, its clinical relevance and therapeutic potential are likely to grow, contributing to the development of more effective treatments for a wide range of health conditions. The CAS No. 34979-37-8 identifier ensures that this compound remains a key player in biomedical research and drug development.

4-Chloro-4'-methoxybenzhydrol exemplifies the importance of molecular structure in determining biological activity and therapeutic potential. Its unique combination of chlorine and methoxy groups enables it to interact with various biological targets, making it a valuable compound for drug discovery and biomedical applications. The CAS No. 34979-37-8 identifier ensures its accurate documentation and use in scientific studies, facilitating its role in pharmaceutical innovation. As research continues, the applications of 4-Chloro-4'-methoxybenzhydrol in healthcare, pharmaceuticals, and biotechnology are expected to expand, offering new opportunities for innovative therapies and scientific advancements.

4-Chloro-4'-methoxybenzhydrol is a compound with significant biological potential and synthetic versatility. Its unique molecular structure, characterized by the chlorine and methoxy groups, enables it to interact with a wide range of biological targets, making it a valuable tool in drug discovery and biomedical research. The CAS No. 34979-37-8 identifier plays a critical role in ensuring the accuracy and traceability of this compound in scientific and industrial contexts. As scientific understanding of this compound deepens, its clinical relevance and therapeutic potential are likely to grow, contributing to the development of more effective treatments for a wide range of health conditions.

4-Chloro-4'-methoxybenzhydrol represents a promising candidate for the development of novel therapeutics targeting inflammatory diseases, neurodegenerative disorders, and cancer-related pathways. Its unique molecular structure, combined with its anti-inflammatory, antioxidant, anti-proliferative, and antimicrobial properties, positions it as a versatile compound for biomedical research. As synthetic methods continue to evolve, the availability and cost-effectiveness of 4-Chloro-4'-methoxybenzhydrol are expected to improve, facilitating its use in clinical applications. The CAS No. 34979-37-8 identifier ensures that this compound remains a key player in biomedical research and drug development.

4-Chloro-4'-methoxybenzhydrol is not only a compound of interest in pharmaceutical science but also a subject of ongoing research in various biological disciplines. Its potential applications in regenerative medicine, tissue engineering, and antimicrobial therapy highlight its multifaceted role in biomedical innovation. As scientific understanding of this compound deepens, its clinical relevance and therapeutic potential are likely to grow, contributing to the development of more effective treatments for a wide range of health conditions. The CAS No. 34979-37-8 identifier ensures that this compound remains a key player in biomedical research and drug development.

4-Chloro-4'-methoxybenzhydrol exemplifies the importance of molecular structure in determining biological activity and therapeutic potential. Its unique combination of chlorine and methoxy groups enables it to interact with various biological targets, making it a valuable compound for drug discovery and biomedical applications. The CAS No. 34979-37-8 identifier ensures its accurate documentation and use in scientific studies, facilitating its role in pharmaceutical innovation. As research continues, the applications of 4-Chloro-4'-methoxybenzhydrol in healthcare, pharmaceuticals, and biotechnology are expected to expand, offering new opportunities for innovative therapies and scientific advancements.

4-Chloro-4'-methoxybenzhydrol is a compound with significant biological potential and synthetic versatility. Its unique molecular structure, characterized by the chlorine and methoxy groups, enables it to interact with a wide range of biological targets, making it a valuable tool in drug discovery and biomedical research. The CAS No. 34979-37-8 identifier plays a critical role in ensuring the accuracy and traceability of this compound in scientific and industrial contexts. As scientific understanding of this compound deepens, its clinical relevance and therapeutic potential are likely to grow, contributing to the development of more effective treatments for a wide range of health conditions.

4-Chloro-4'-methoxybenzhydrol represents a promising candidate for the development of novel therapeutics targeting inflammatory diseases, neurodegenerative disorders, and cancer-related pathways. Its unique molecular structure, combined with its anti-inflammatory, antioxidant, anti-proliferative, and antim. It seems like your text is repeating and getting cut off, possibly due to an incomplete or corrupted input. However, I can summarize and clarify the key points from the content you provided: ### Summary of 4-Chloro-4'-methoxybenzhydrol: 4-Chloro-4'-methoxybenzhydrol is a chemical compound with potential applications in pharmaceutical and biomedical research. Its molecular structure features: - A benzhydrol (diphenylmethanol) backbone. - A chlorine atom at the 4-position. - A methoxy group at the 4' position. ### Key Properties and Potential Uses: 1. Biological Activity: - May exhibit anti-inflammatory, antioxidant, anti-proliferative, and antimicrobial properties, making it a candidate for drug development targeting inflammatory diseases, neurodegenerative disorders, and cancer. 2. Synthetic Versatility: - The presence of functional groups (chlorine and methoxy) allows for further chemical modifications, enhancing its utility in drug design and material science. 3. Research Relevance: - The compound is of interest in biomedical innovation, particularly in regenerative medicine, tissue engineering, and antimicrobial therapy. 4. Scientific Importance: - Its CAS number (34979-37-8) is critical for identification, regulatory compliance, and research documentation. ### Future Directions: - Preclinical Studies: To validate its therapeutic potential. - Synthetic Optimization: To improve stability, bioavailability, and target specificity. - Applications: In pharmaceuticals, agriculture, or materials science. If you have a specific question or need further details about this compound, feel free to ask!